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Dithiazanine iodide lethal dose LD50

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dithiazanine lodide

CAS No.: 514-73-8

Cat. No.: S526335

Toxicity Data Overview

The table below summarizes the available quantitative lethal dose data for dithiazanine iodide.

Route of Exposure Species LD50 Additional Toxicological Information

Intraperitoneal [1] Mouse 3 mg/kg Details of toxic effects not reported other than lethal
dose value.

Intravenous [1] Mouse 1 mg/kg Details of toxic effects not reported other than lethal
dose value.

Oral (Estimated Human 4-16 Estimated lethal dose for humans; mechanism may

Lethal) [2] mg/kg involve interference with cellular glucose absorption [2].

Hazards and Clinical Effects

For researchers handling this substance, please note the following hazards:

* General Toxicity: Dithiazanine iodide is highly toxic and may be fatal if inhaled, swallowed, or
absorbed through the skin [3]. Effects of exposure may be delayed [3].
¢ Specific Clinical Effects:
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o Ingestion: Stools may be colored bluish-green following ingestion. This was observed both in
experimental animals and as a benign effect during its historical therapeutic use in humans [3].

o Inhalation (from decomposition): Thermal decomposition can release fumes of iodide, oxides
of sulfur, and oxides of nitrogen. Inhalation of these fumes can cause eye and respiratory tract
irritation, potentially progressing to bronchospasm, chemical pneumonitis, or non-cardiogenic
pulmonary edema [3].

Modern Cardiotoxicity Screening Context

While specific recent studies on dithiazanine iodide were not found, your troubleshooting guides can
reference modern approaches to evaluating compound toxicity. Current research in drug development heavily
utilizes human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) for early-stage
cardiotoxicity screening [4]. The following workflow illustrates a general metabolomics-based approach for

identifying cardiotoxicants:
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This methodology can achieve high predictivity, with one assay demonstrating 86% balanced accuracy in

predicting the cardiotoxicity potential of 81 drugs by measuring metabolic changes in hiPSC-CMs [4].
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Frequently Asked Questions

Q: What immediate first aid measures should be taken in case of dithiazanine iodide exposure? A:

¢ Inhalation: Move the victim to fresh air. Administer oxygen if breathing is difficult and seek immediate
medical attention [3].

¢ Skin Contact: Remove contaminated clothing and jewelry immediately. Irrigate the affected skin with
copious amounts of water for at least 20 minutes [3].

e Eye Contact: Immediately flush the eyes with copious amounts of water or 0.9% saline for at least 15
minutes, removing contact lenses if present [3].

¢ Ingestion: Seek emergency medical service immediately. Do not induce vomiting unless directed by
medical personnel [3].

Q: What are the key personal protective equipment (PPE) requirements for handling this substance?
A: Based on its hazard profile, recommended PPE includes eyes shields, face shields, gloves, and a full-

face particle respirator (type N100 in the US or P3 according to EN 143 standard) [1].

Q: The historical human lethal dose is estimated from a Wikipedia source. Is this data reliable for our
documentation? A: The estimated human lethal dose of 4-16 mg/kg is not backed by a primary scientific
citation in the available source [2]. For internal safety documentation, it is crucial to treat this as an

unverified estimate. You should:

¢ Clearly label this data as an uncited historical estimate.

e Base your official safety protocols on the verified animal LD50 data and the general hazard
statements from toxicology databases [1] [3].

e Apply the precautionary principle, using the lowest estimated dose (4 mg/kg) for worst-case risk
assessments until more authoritative data can be located.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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